Cas no 5462-71-5 (2-(4-cyanophenyl)acetic acid)

• Product Name: 2-(4-cyanophenyl)acetic acid
• CAS No: 5462-71-5
• MF: C₉H₇NO₂
• MW: 161.157382249832
• MDL: MFCD06798066
• CID: 45912
• PubChem ID: 24882554
• Update Time: 2025-10-28

2-(4-cyanophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Cyanophenyl)acetic acid
• 4-Cyanophenylacetic acid
• 4-Cyanobenzeneacetic acid
• p-Cyanophenylacetic Acid
• (4-Cyanophenyl)acetic acid
• Benzeneacetic acid, 4-cyano-
• (4-Cyano-phenyl)-acetic acid
• 4-Cyanophenyl acetic acid
• (p-Cyanophenyl)acetic acid
• Acetic acid, (p-cyanophenyl)-
• WEBXRQONNWEETE-UHFFFAOYSA-N
• 4-CYANOPHENYLACETICACID
• PubChem19712
• 4-cyano-phenylacetic acid
• 4-cyano phenyl acetic aci
• AM83006
• NSC14104
• 2-(4-Cyanophenyl)aceticacid
• NS00033149
• 4-cyano phenyl acetic acid
• AE-641/00004032
• EINECS 226-753-7
• AC-22906
• NSC-14104
• YJK6AE7K3P
• SY007137
• 4-Cyanophenylacetic acid, 97%
• MFCD06798066
• DTXSID00203054
• Z362118788
• F2167-4980
• A24322
• NSC 14104
• 333406-09-0
• (4-Cyanophenyl)acetic acid #
• CS-W004704
• UNII-YJK6AE7K3P
• FS-3473
• FT-0649787
• EN300-62024
• BB 0305894
• SCHEMBL335492
• AKOS008118611
• BCP15472
• 5462-71-5
• D72888
• DTXCID00125545
• DB-263030
• 2-(4-cyanophenyl)acetic acid

• MDL： MFCD06798066
• Inchi： 1S/C9H7NO2/c10-6-8-3-1-7(2-4-8)5-9(11)12/h1-4H,5H2,(H,11,12)
• InChI Key： WEBXRQONNWEETE-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 161.04800
• Monoisotopic Mass: 161.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 61.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.26
• Melting Point: 150-154 °C (lit.)
• Boiling Point: 355.2℃ at 760 mmHg
• Flash Point: 168.6℃
• Refractive Index: 1.576
• Solubility: Soluble in CHCl3, THF, dioxane.
• PSA: 61.09000
• LogP: 1.18538
• Solubility: Not determined

2-(4-cyanophenyl)acetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN3439
• WGK Germany：3
• Hazard Category Code： 22-36/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22; R36/38
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters